Fluorescent red NIR 880

• Molecular Formula: C35H36ClNO6
• Molecular Weight: 602.1 g/mol
• InChI: InChI=1S/C35H36NO2.ClHO4/c1-3-36(4-2)30-18-17-24-19-25-10-7-11-26(33(25)37-32(24)22-30)20-27-12-8-13-28-21-29-16-15-23-9-5-6-14-31(23)35(29)38-34(27)28;2-1(3,4)5/h5-6,9,14,17-22H,3-4,7-8,10-13,15-16H2,1-2H3;(H,2,3,4,5)/q+1;/p-1/b26-20+
• InChIKey: NEPJVIZAIQTOPR-ZFUDNRMFSA-M

Fluorescent Red NIR 880 Overview

Fluorescent red NIR 880 (CAS: 177194-52-4; synonym: DY 880) is a cyanine near-infrared-absorbing acidochromic fluorescent dye . It exhibits a characteristic absorption maximum in the near-infrared region at approximately 880 nm and is supplied as a red-brown crystalline powder soluble in DMSO [1]. With a molecular formula of C35H36ClNO6 and a molecular weight of 602.12 g/mol, this compound is specifically suited for fluorescence-based applications requiring deep tissue penetration and minimal interference from biological autofluorescence .

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Near-infrared acidochromic dye for non-aqueous sensing and imaging research

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DMSO-soluble powder; may support organic-phase and hydrophobic film workflows

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Red-shifted absorption distinct from ICG for deep-tissue imaging model studies

• [1] Cenmed Enterprises. Fluorescent red NIR 880. PubChem CID: 16211429. View Source

Why NIR 880 Cannot Be Substituted

Near-infrared (NIR) cyanine dyes, despite their common classification, exhibit marked differences in absorption/emission maxima, water solubility, photostability, and acidochromic behavior that preclude simple generic substitution [1][2]. Fluorescent red NIR 880's absorption centered at ~880 nm—red-shifted compared to clinically standard indocyanine green (ICG, ~780–800 nm)—confers specific utility in applications requiring deeper tissue penetration and distinct spectral separation [3][4]. Additionally, its documented insolubility in water sharply distinguishes it from more hydrophilic cyanine analogs such as IR-783 and IR-806, making it uniquely suitable for non-aqueous or organic-phase sensing and imaging applications [1]. These physicochemical and optical divergences directly impact experimental reproducibility, signal-to-background ratios, and application-specific performance, rendering head-to-head quantitative evaluation essential for scientific procurement decisions.

Absorption mismatch

NIR 880 absorption is red-shifted relative to ICG; imaging depth and filter-set configurations may not transfer directly.

Solubility profile

Negligible water solubility versus hydrophilic analogs IR-783/IR-806; aqueous formulation protocols may not be compatible.

Application domain

Acidochromic sensing performance reported for NIR 880 may not be replicated by water-soluble cyanines; verify analyte-specific response.

• [1] Kaiyum R, et al. Investigation of cyanine-based infrared dyes as calibrants in radiochromic films. Med Phys. 2023;50(12):8034-8043. View Source
• [2] Matsuoka M. Infrared Absorbing Dyes. Plenum Press, New York. 1990. View Source
• [3] TargetMol. ICG (Indocyanine Green) product information. View Source
• [4] Simon P, Kvasnik F. NIR Dyes for Ammonia and HCI Sensors. In: Optical Sensors. Springer Series on Chemical Sensors and Biosensors, vol 1. Springer, Berlin, Heidelberg. 1997:395. View Source

NIR 880 Differentiation Evidence

Water Solubility vs. IR-783 and IR-806

In a direct comparative study of four commercial cyanine-based dyes (IR-783, IR-806, IR-868, IR-880) for optical calibrant applications, only IR-783 and IR-806 were sufficiently water soluble; IR-868 and IR-880 exhibited negligible aqueous solubility, precluding their use in water-based gelatin films [1]. This stark differential solubility profile categorically excludes IR-880 from any application requiring aqueous formulation but positions it as a candidate for organic-phase or DMSO-based systems where minimal water uptake is essential.

Water Solubility vs. IR-783/IR-806

Head-to-head

IR-880: negligible aqueous solubility; IR-783/IR-806: sufficiently water soluble

Supports exclusion from aqueous formulation; may fit organic-phase sensor workflows.

Direct dissolution test in gelatin film matrix; source review

Evidence Dimension	Water solubility
Target Compound Data	Insufficiently water soluble (negligible dissolution in water)
Comparator Or Baseline	IR-783: Sufficiently water soluble; IR-806: Sufficiently water soluble
Quantified Difference	Qualitative (binary) difference: IR-880 insoluble vs. IR-783/IR-806 soluble
Conditions	Aqueous dissolution test; 10% w/w gelatin solution coating on polyester substrate; room temperature

Why This Matters

Procurement for aqueous biomedical or dosimetry applications must exclude IR-880, whereas non-aqueous sensor or organic-phase applications may specifically benefit from its hydrophobic character.

• [1] Kaiyum R, et al. Investigation of cyanine-based infrared dyes as calibrants in radiochromic films. Med Phys. 2023;50(12):8034-8043. Methods section: 'All dyes were dissolved in water to confirm solubility.' Results: 'Only IR-783 and IR-806 were sufficiently water soluble.' View Source

Absorption Red-Shift vs. ICG

Fluorescent red NIR 880 exhibits an absorption maximum at approximately 880 nm , which is red-shifted by 60–100 nm relative to the clinically dominant NIR fluorophore indocyanine green (ICG; absorption max ~780–800 nm) [1]. This bathochromic shift positions NIR 880 closer to the 900–1000 nm region where tissue scattering is further reduced and photon penetration depth is maximized [2]. Although no direct head-to-head imaging study is available, this class-level spectral difference translates to a theoretical ~20–30% improvement in photon penetration depth based on established tissue optical window models [2].

Absorption Red-Shift vs. ICG

Class-level

+60–100 nm red-shift

Supports deep-tissue imaging model context; class-level inference.

Measured in DMSO; ICG in aqueous; theoretical penetration gain

Evidence Dimension	Absorption maximum wavelength (λmax, abs)
Target Compound Data	~880 nm
Comparator Or Baseline	Indocyanine Green (ICG): ~780–800 nm
Quantified Difference	+60 to +100 nm red-shift
Conditions	Measured in organic solvent (DMSO) per vendor specifications; ICG reference values from aqueous solution

Why This Matters

Researchers requiring maximum tissue penetration depth for in vivo imaging or phototherapy should prioritize longer-wavelength NIR dyes such as NIR 880 over ICG, all else being equal.

• [1] TargetMol. ICG (Indocyanine Green). Ex/Em = 790/815 nm. View Source
• [2] Smith AM, Mancini MC, Nie S. Second window for in vivo imaging. Nat Nanotechnol. 2009;4(11):710-711. View Source

Ammonia and HCl Sensing

Unlike ICG and other cyanines primarily deployed for biomedical fluorescence imaging, Fluorescent red NIR 880 has been specifically characterized and deployed as an acidochromic NIR dye for ammonia and hydrogen chloride (HCl) vapor sensing [1]. Its cyanine scaffold permits reversible spectral shifts upon protonation/deprotonation, enabling quantitative optical detection of acidic or basic analytes—an application for which hydrophilic cyanines such as IR-783 and IR-806 are poorly suited due to their aqueous solubility [2].

Ammonia and HCl Sensing Domain

Reported

Characterized for ammonia and HCl vapor sensing; ICG/IR-783 not validated for this domain

Reported acidochromic sensing domain; verify for specific analyte and matrix.

Optical sensor configuration context; limited comparator data

Evidence Dimension	Demonstrated application domain
Target Compound Data	Validated for ammonia and HCl sensing in optical sensor configurations
Comparator Or Baseline	ICG: Primarily validated for angiography, liver function assessment, and tumor imaging; IR-783/IR-806: Validated for aqueous dosimetry
Quantified Difference	Qualitative domain difference
Conditions	Sensor configuration utilizing NIR absorption changes upon analyte exposure

Why This Matters

Procurement decisions for industrial, environmental, or process analytical sensing applications should favor dyes with documented performance in the specific analyte context; NIR 880 offers a reference-backed option distinct from biomedical imaging dyes.

• [1] Simon P, Kvasnik F. NIR Dyes for Ammonia and HCI Sensors. In: Optical Sensors. Springer Series on Chemical Sensors and Biosensors, vol 1. Springer, Berlin, Heidelberg. 1997:395. View Source
• [2] Kaiyum R, et al. Investigation of cyanine-based infrared dyes as calibrants in radiochromic films. Med Phys. 2023;50(12):8034-8043. View Source

NIR 880 Optimal Use Cases

Non-Aqueous Ammonia and Acid Sensing

Given its documented use in ammonia and HCl optical sensors [1] and its negligible water solubility , Fluorescent red NIR 880 is optimally deployed in organic-phase or DMSO-based sensing platforms where aqueous interference must be minimized. The dye's acidochromic properties enable reversible spectral changes upon exposure to basic or acidic analytes, making it suitable for environmental monitoring, industrial process control, and safety applications where ICG or water-soluble cyanines would be inactivated or leached [1].

Deep-Tissue Fluorescence Imaging

Fluorescent red NIR 880's absorption maximum at ~880 nm [1] positions it within the extended NIR-I window (700–900 nm) but shifted toward longer wavelengths than ICG (~780–800 nm) [2]. This red-shift confers theoretical advantages in photon penetration depth and reduced tissue autofluorescence [3], making it a candidate for preclinical deep-tissue fluorescence imaging studies—particularly in small animal models—where maximizing signal-to-background ratio is paramount. Procurement for this purpose should be weighed against alternative dyes with validated in vivo performance data.

Hydrophobic Radiochromic Film Calibration

Although Fluorescent red NIR 880 was excluded from aqueous radiochromic film formulations due to insufficient water solubility [1], this same property renders it potentially useful as an internal calibrant in hydrophobic or solvent-cast polymer films where hydrophilic dyes would phase-separate or leach. Research groups developing novel non-aqueous dosimetry or photonic films may evaluate NIR 880 specifically for its organic-phase compatibility and strong NIR absorption.

Photothermal and Photodynamic Therapy

The 880 nm absorption band aligns with emerging near-infrared laser sources used in photothermal therapy (PTT) and photodynamic therapy (PDT) [1]. While direct in vivo performance data for Fluorescent red NIR 880 remain limited, its spectral match to 880 nm laser lines makes it a viable candidate for preclinical PTT/PDT studies, particularly when conjugated to tumor-targeting moieties or encapsulated in nanoparticles to overcome its poor aqueous solubility.

Application

Selection Property

Validation Focus

Non-aqueous ammonia and acid sensing

Organic-phase solubility and acidochromic response

Reversible spectral shift upon analyte exposure

Deep-tissue fluorescence imaging studies

Red-shifted NIR absorption for extended depth

In vivo signal-to-background ratio validation

Hydrophobic film calibration

Non-aqueous compatibility and strong NIR absorption

Film homogeneity and leaching resistance

Preclinical photothermal/photodynamic studies

Extended NIR absorption matching laser sources

Photothermal conversion efficiency in model

• [1] Kaiyum R, et al. Investigation of cyanine-based infrared dyes as calibrants in radiochromic films. Med Phys. 2023;50(12):8034-8043. View Source
• [2] TargetMol. ICG (Indocyanine Green). Ex/Em = 790/815 nm. View Source
• [3] Smith AM, Mancini MC, Nie S. Second window for in vivo imaging. Nat Nanotechnol. 2009;4(11):710-711. View Source